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Compound of Interest

Compound Name: 5'-Demethylaquillochin

Cat. No.: B7982125

For Researchers, Scientists, and Drug Development Professionals

This document addresses the inquiry regarding the chemical compound 5'-
Demethylaquillochin, providing its fundamental identifiers. However, it must be noted that a
comprehensive technical guide, including in-depth experimental protocols and signaling
pathway diagrams, cannot be constructed at this time due to the absence of publicly available
scientific data on this specific molecule.

Core Chemical Information

While detailed biological data is not available, the essential chemical identifiers for 5'-
Demethylaquillochin have been established. This information is crucial for substance
identification and procurement for any future research endeavors.

Identifier Value Source(s)
CAS Number 305364-91-4 [11121[31[4]
Molecular Formula C20H1809 [2][3]

Status of In-Depth Technical Data

Extensive searches for peer-reviewed literature and technical datasheets concerning 5'-
Demethylaquillochin have yielded no specific information regarding its biological activity,
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associated signaling pathways, or established experimental protocols. The core requirements
for a detailed technical guide, including quantitative data for comparison, methodologies for key
experiments, and visualizations of molecular interactions, cannot be met with the currently
available information.

It is important to note that 5'-Demethylaquillochin belongs to the broad class of isoquinoline
alkaloids. This class of compounds is known for a wide range of biological activities. However,
it is crucial to emphasize that any properties of related compounds cannot be directly
extrapolated to 5'-Demethylaquillochin without specific experimental validation.

Future Research and Information Gaps

The lack of available data on 5'-Demethylaquillochin highlights a significant information gap.
This presents an opportunity for novel research into its potential pharmacological properties.
Future studies would need to establish its basic biological effects, mechanism of action, and
potential therapeutic applications from the ground up.

As no experimental workflows or signaling pathways involving 5'-Demethylaquillochin have
been documented, the creation of corresponding diagrams as requested is not possible.

In conclusion, while the fundamental chemical identity of 5'-Demethylaquillochin is known, its
biological role and pharmacological potential remain uncharacterized in the public scientific
domain. Further research is required to elucidate these aspects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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